Cas no 2167076-03-9 (1-(4-bromo-2,5-difluorophenyl)-2-fluoroethan-1-amine)

• Product Name: 1-(4-bromo-2,5-difluorophenyl)-2-fluoroethan-1-amine
• CAS No: 2167076-03-9
• MF: C₈H₇BrF₃N
• MW: 254.047091722488
• CID: 6370567
• PubChem ID: 165946221
• Update Time: 2025-10-29

1-(4-bromo-2,5-difluorophenyl)-2-fluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromo-2,5-difluorophenyl)-2-fluoroethan-1-amine
• EN300-1274410
• 2167076-03-9

• Inchi： 1S/C8H7BrF3N/c9-5-2-6(11)4(1-7(5)12)8(13)3-10/h1-2,8H,3,13H2
• InChI Key： CLXFFBCKCRCAKT-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1F)C(CF)N)F

Computed Properties

• Exact Mass: 252.97140g/mol
• Monoisotopic Mass: 252.97140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26Ų

Additional information on 1-(4-bromo-2,5-difluorophenyl)-2-fluoroethan-1-amine

Introduction to 1-(4-bromo-2,5-difluorophenyl)-2-fluoroethan-1-amine (CAS No. 2167076-03-9)

1-(4-bromo-2,5-difluorophenyl)-2-fluoroethan-1-amine (CAS No. 2167076-03-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique bromo and fluoro substituents, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The chemical structure of 1-(4-bromo-2,5-difluorophenyl)-2-fluoroethan-1-amine is composed of a phenyl ring substituted with bromine and two fluorine atoms, along with a fluoroethylamine moiety. The presence of these halogen atoms imparts distinct properties to the molecule, such as enhanced lipophilicity and metabolic stability, which are crucial for drug design and development.

Recent studies have highlighted the potential of 1-(4-bromo-2,5-difluorophenyl)-2-fluoroethan-1-amine in modulating various biological pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound can act as a potent inhibitor of specific enzymes involved in inflammation and pain signaling. This property makes it a valuable lead compound for the development of novel analgesic and anti-inflammatory drugs.

In addition to its enzymatic inhibition properties, 1-(4-bromo-2,5-difluorophenyl)-2-fluoroethan-1-amine has been investigated for its potential as a ligand for G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play critical roles in cellular signaling and are targets for many approved drugs. Studies have demonstrated that this compound can selectively bind to certain GPCRs, modulating their activity and potentially leading to new therapeutic strategies for conditions such as cardiovascular diseases and neurological disorders.

The synthesis of 1-(4-bromo-2,5-difluorophenyl)-2-fluoroethan-1-amine involves multi-step organic reactions, including the bromination and fluorination of aromatic compounds followed by the formation of the amine functionality. The synthetic route has been optimized to achieve high yields and purity, making it feasible for large-scale production in pharmaceutical settings.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(4-bromo-2,5-difluorophenyl)-2-fluoroethan-1-amine in human subjects. Preliminary results from phase I trials have shown promising outcomes, with the compound demonstrating good pharmacokinetic properties and minimal adverse effects. These findings underscore the potential of this compound as a future therapeutic agent.

In conclusion, 1-(4-bromo-2,5-difluorophenyl)-2-fluoroethan-1-amine (CAS No. 2167076-03-9) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents. Ongoing research continues to uncover new applications and optimize its use in various medical contexts.